JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide
JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide
JWH 073 (Item No. 14237) is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral CB2 receptor are 8.9 and 38 nM, respectively, for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide is expected to be a urinary metabolite of JWH 073 based on the metabolism of the closely-related JWH 015 (Item No. 10009018) and JWH 018 (Item No. 10900). The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1322008-41-2
VCID:
VC0142563
InChI:
InChI=1S/C29H29NO8/c31-23(20-12-7-9-17-8-1-2-10-18(17)20)21-16-30(22-13-4-3-11-19(21)22)14-5-6-15-37-29-26(34)24(32)25(33)27(38-29)28(35)36/h1-4,7-13,16,24-27,29,32-34H,5-6,14-15H2,(H,35,36)/t24-,25-,26+,27-,29+/m0/s1
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCOC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C29H29NO8
Molecular Weight:
519.55
JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide
CAS No.: 1322008-41-2
Reference Standards
VCID: VC0142563
Molecular Formula: C29H29NO8
Molecular Weight: 519.55
| CAS No. | 1322008-41-2 |
|---|---|
| Product Name | JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide |
| Molecular Formula | C29H29NO8 |
| Molecular Weight | 519.55 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[4-[3-(naphthalene-1-carbonyl)indol-1-yl]butoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H29NO8/c31-23(20-12-7-9-17-8-1-2-10-18(17)20)21-16-30(22-13-4-3-11-19(21)22)14-5-6-15-37-29-26(34)24(32)25(33)27(38-29)28(35)36/h1-4,7-13,16,24-27,29,32-34H,5-6,14-15H2,(H,35,36)/t24-,25-,26+,27-,29+/m0/s1 |
| Standard InChIKey | VFGKIHYPMBEHBR-DYXRGMLLSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCCOC5C(C(C(C(O5)C(=O)O)O)O)O |
| Description | JWH 073 (Item No. 14237) is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral CB2 receptor are 8.9 and 38 nM, respectively, for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-(4-hydroxybutyl) β-D-Glucuronide is expected to be a urinary metabolite of JWH 073 based on the metabolism of the closely-related JWH 015 (Item No. 10009018) and JWH 018 (Item No. 10900). The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications. |
| Synonyms | 4-[3-(1-naphthalenylcarbonyl)-1H-indol-1-yl]butyl β-D-glucopyranosiduronic acid |
| Reference | 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000). |
| PubChem Compound | 124523549 |
| Last Modified | Nov 11 2021 |
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